Cas no 352211-51-9 (N1,N1-dimethyl-N5-methylbiguanide hydrochloride)

N1,N1-dimethyl-N5-methylbiguanide hydrochloride is a synthetic biguanide derivative with applications in pharmaceutical and chemical research. Its structure features a dimethylated nitrogen at the N1 position and a methylated nitrogen at the N5 position, contributing to its unique reactivity and solubility properties. The hydrochloride salt form enhances stability and facilitates handling in aqueous solutions. This compound is of interest in medicinal chemistry due to its potential as a precursor for bioactive molecules, particularly in the development of antidiabetic or antimicrobial agents. Its well-defined molecular structure allows for precise modifications, making it a valuable intermediate in organic synthesis and drug discovery workflows.

N1,N1-dimethyl-N5-methylbiguanide hydrochloride structure

352211-51-9 structure

Product Name:N1,N1-dimethyl-N5-methylbiguanide hydrochloride

CAS No:352211-51-9

MF:C₅H₁₄ClN₅

MW:179.651158809662

CID:6041089

PubChem ID:53307484

Update Time:2025-05-26

N1,N1-dimethyl-N5-methylbiguanide hydrochloride Chemical and Physical Properties

Names and Identifiers

- starbld0046164
- N1,N1-dimethyl-N5-methylbiguanide hydrochloride
- EN300-6497034
- 1-(N',N'-dimethylcarbamimidamido)-N-methylmethanimidamide hydrochloride
- 352211-51-9
- SCHEMBL13584677
- Inchi： 1S/C5H13N5.ClH/c1-8-4(6)9-5(7)10(2)3;/h1-3H3,(H4,6,7,8,9);1H
- InChI Key： FNRUBOLMJMFVCR-UHFFFAOYSA-N
- SMILES： Cl.N(C)(C)/C(/N)=N/C(/N)=N/C

Computed Properties

Exact Mass: 179.0937732g/mol
Monoisotopic Mass: 179.0937732g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 157
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 80Å²

N1,N1-dimethyl-N5-methylbiguanide hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6497034-0.05g	1-(N',N'-dimethylcarbamimidamido)-N-methylmethanimidamide hydrochloride	352211-51-9		0.05g	$218.0	2023-05-31
Enamine	EN300-6497034-0.1g	1-(N',N'-dimethylcarbamimidamido)-N-methylmethanimidamide hydrochloride	352211-51-9		0.1g	$326.0	2023-05-31
Enamine	EN300-6497034-0.25g	1-(N',N'-dimethylcarbamimidamido)-N-methylmethanimidamide hydrochloride	352211-51-9		0.25g	$466.0	2023-05-31
Enamine	EN300-6497034-0.5g	1-(N',N'-dimethylcarbamimidamido)-N-methylmethanimidamide hydrochloride	352211-51-9		0.5g	$735.0	2023-05-31
Enamine	EN300-6497034-1.0g	1-(N',N'-dimethylcarbamimidamido)-N-methylmethanimidamide hydrochloride	352211-51-9		1g	$943.0	2023-05-31
Enamine	EN300-6497034-2.5g	1-(N',N'-dimethylcarbamimidamido)-N-methylmethanimidamide hydrochloride	352211-51-9		2.5g	$1848.0	2023-05-31
Enamine	EN300-6497034-5.0g	1-(N',N'-dimethylcarbamimidamido)-N-methylmethanimidamide hydrochloride	352211-51-9		5g	$2732.0	2023-05-31
Enamine	EN300-6497034-10.0g	1-(N',N'-dimethylcarbamimidamido)-N-methylmethanimidamide hydrochloride	352211-51-9		10g	$4052.0	2023-05-31
Aaron	AR028PH9-50mg	1-(N',N'-dimethylcarbamimidamido)-N-methylmethanimidamidehydrochloride	352211-51-9	95%	50mg	$325.00	2025-02-16
Aaron	AR028PH9-100mg	1-(N',N'-dimethylcarbamimidamido)-N-methylmethanimidamidehydrochloride	352211-51-9	95%	100mg	$474.00	2025-02-16

N1,N1-dimethyl-N5-methylbiguanide hydrochloride Related Literature

1. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
4. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

Additional information on N1,N1-dimethyl-N5-methylbiguanide hydrochloride

Recent Advances in the Study of N1,N1-dimethyl-N5-methylbiguanide Hydrochloride (CAS: 352211-51-9)

N1,N1-dimethyl-N5-methylbiguanide hydrochloride (CAS: 352211-51-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often referred to as a biguanide derivative, has been studied for its potential therapeutic applications, particularly in metabolic disorders and antimicrobial activities. Recent studies have explored its mechanism of action, pharmacokinetics, and potential clinical applications, making it a subject of interest for researchers and industry professionals alike.

One of the key areas of research involving N1,N1-dimethyl-N5-methylbiguanide hydrochloride is its role in metabolic regulation. Studies have indicated that this compound may exhibit hypoglycemic effects, similar to other biguanides such as metformin. Researchers have investigated its ability to modulate glucose metabolism, potentially offering new avenues for the treatment of diabetes and related metabolic syndromes. The compound's unique structural features, including the dimethyl and methyl substitutions, may contribute to its distinct pharmacological profile.

In addition to its metabolic effects, N1,N1-dimethyl-N5-methylbiguanide hydrochloride has also been studied for its antimicrobial properties. Recent in vitro and in vivo studies have demonstrated its efficacy against a range of bacterial and fungal pathogens. The compound's mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymatic pathways. These findings suggest potential applications in the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

Pharmacokinetic studies have provided insights into the absorption, distribution, metabolism, and excretion (ADME) of N1,N1-dimethyl-N5-methylbiguanide hydrochloride. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, to characterize its metabolic pathways and identify potential metabolites. These studies are critical for understanding the compound's bioavailability and optimizing its therapeutic use.

Recent advancements in synthetic chemistry have also facilitated the development of novel derivatives of N1,N1-dimethyl-N5-methylbiguanide hydrochloride. By modifying its chemical structure, researchers aim to enhance its pharmacological properties, such as potency, selectivity, and safety. These efforts are supported by computational modeling and structure-activity relationship (SAR) studies, which provide valuable insights into the compound's interaction with biological targets.

In conclusion, N1,N1-dimethyl-N5-methylbiguanide hydrochloride (CAS: 352211-51-9) represents a promising compound with diverse therapeutic potential. Ongoing research continues to uncover its mechanisms of action, optimize its pharmacokinetic profile, and explore new clinical applications. As the field advances, this compound may play a pivotal role in addressing unmet medical needs in metabolic and infectious diseases.